Cas no 618889-13-7 (Benzamide, 2-amino-5-chloro-N-(1,1-dimethylethyl)-)

• Product Name: Benzamide, 2-amino-5-chloro-N-(1,1-dimethylethyl)-
• CAS No: 618889-13-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 463735
• PubChem ID: 16770366
• Update Time: 2025-04-19

Benzamide, 2-amino-5-chloro-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-5-chloro-N-(1,1-dimethylethyl)-
• 2-amino-N-tert-butyl-5-chlorobenzamide
• SCHEMBL4339605
• DTXSID80588154
• 618889-13-7
• XLOJXUUGTXBLQZ-UHFFFAOYSA-N
• AKOS000126882

• Inchi： 1S/C11H15ClN2O/c1-11(2,3)14-10(15)8-6-7(12)4-5-9(8)13/h4-6H,13H2,1-3H3,(H,14,15)
• InChI Key： XLOJXUUGTXBLQZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC(C)(C)C)=O)N

Computed Properties

• Exact Mass: 226.08745
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12